Cas no 115311-25-6 (2-(2-Methylphenyl)-1,3-thiazole-4-carboxylic Acid)

• Product Name: 2-(2-Methylphenyl)-1,3-thiazole-4-carboxylic Acid
• CAS No: 115311-25-6
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 2112016
• PubChem ID: 15623074
• Update Time: 2025-04-21

2-(2-Methylphenyl)-1,3-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenyl)-4-Thiazolecarboxylic acid
• 2-(O-TOLYL)-THIAZOLE-4-CARBOXYLIC ACID
• SCHEMBL3536997
• EN300-66772
• XXUMWTWIZGPWAY-UHFFFAOYSA-N
• 2-o-tolyl-thiazole-4-carboxylic acid
• DA-28584
• Z381355514
• 849-933-2
• 2-(2-methylphenyl)-1,3-thiazole-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 2-(2-methylphenyl)-
• 115311-25-6
• AKOS009311522
• QEA31125
• 2-(o-Tolyl)thiazole-4-carboxylic acid
• BS-30147
• 2-(o-Tolyl)thiazole-4-carboxylicacid
• 2-(2-Methylphenyl)-1,3-thiazole-4-carboxylic Acid

• MDL： MFCD07376333
• Inchi： 1S/C11H9NO2S/c1-7-4-2-3-5-8(7)10-12-9(6-15-10)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： XXUMWTWIZGPWAY-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 219.03539970Da
• Monoisotopic Mass: 219.03539970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 119-121 °C
• Boiling Point: 430.3±47.0 °C at 760 mmHg
• Flash Point: 214.1±29.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(2-Methylphenyl)-1,3-thiazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)